3-(2-(2,4-Difluorophenoxy)-6-oxo-6H-pyrido[1,2-b]pyridazin-5-yl)-4-methoxybenzoic acid

• CAS RN: 940891-82-7
• Molecular Formula: C22H14F2N2O5
• Molecular Weight: 424.4 g/mol
• IUPAC Name: 3-[2-(2,4-difluorophenoxy)-6-oxopyrido[1,2-b]pyridazin-5-yl]-4-methoxybenzoic acid
• InChI: InChI=1S/C22H14F2N2O5/c1-30-18-5-2-12(22(28)29)10-14(18)21-16-4-7-20(25-26(16)9-8-17(21)27)31-19-6-3-13(23)11-15(19)24/h2-11H,1H3,(H,28,29)
• InChI Key: ANLJUTWVKGWQHL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)O)C2=C3C=CC(=NN3C=CC2=O)OC4=C(C=C(C=C4)F)F

Description

3-(2-(2,4-Difluorophenoxy)-6-oxo-6H-pyrido[1,2-b]pyridazin-5-yl)-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C22H14F2N2O5 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-[2-(2,4-difluorophenoxy)-6-oxo-6H-pyrido[1,2-b]pyridazin-5-yl]-4-methoxybenzoate (750 mg) dissolved in dioxane (10 mL) was added 1 N NaOH (10 mL). The reaction stirred at room temperature for 3 hrs until completion by LCMS analysis. The reaction was diluted with H2O, washed with ether, and acidified to pH 4.5. The solid precipitate was collected and dried to yield the title compound.